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Compound of Interest |

Compound Name: 3,3,5-Trimethylcyclohexanol
CAS No.: 116-02-9
Cat. No.: B090689

Executive Summary

3,3,5-Trimethylcyclohexanol (TMCH) is a critical secondary alcohol intermediate used in the
synthesis of vasodilators (e.g., Cyclandelate), UV filters (e.g., Homosalate), and
flavor/fragrance compounds.[1][2] While chemically stable, TMCH presents a unique storage
challenge due to its low melting point (30-37°C).

This physical characteristic creates a "Phase Risk Zone" near ambient laboratory
temperatures. Improper storage resulting in thermal cycling (repeated melting and solidification)
can lead to isomer segregation, moisture entrapment, and physical caking. This protocol
defines the Phase-State Control Strategy to ensure the integrity of TMCH for analytical and
synthetic applications.

Physicochemical Profile & Storage Criticality

The storage strategy is dictated by the compound's proximity to phase change at room
temperature.
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Property Value Storage Implication

Verification required; often
CAS Number 116-02-9 ) ) )
supplied as isomer mix.[3]

CRITICAL: Material may exist
Melting Point 30-37°C as a slush or supercooled

liquid in warm labs.

Low volatility risk at ambient
Boiling Point 193 - 198°C temp, but headspace

accumulates vapors.

] Combustible. Store away from
Flash Point ~74 - 81°C
heat sources.

Thermal cycling can alter local
Isomerism cis / trans mixture homogeneity of the isomer

ratio in the container.

Incompatible with strong
Reactivity Secondary Alcohol oxidizers, acid chlorides, and

anhydrides.

o Moisture uptake is accelerated
Hygroscopicity Low to Moderate , N
during phase transitions.

Storage Protocol: The Phase-State Control System

To maintain chemical purity and physical homogeneity, TMCH must be stored in a manner that
forces a definitive physical state—preferably solid.

Primary Storage Conditions (Long-Term)

o Temperature:2°C to 8°C (Refrigerated).

o Rationale: Storing significantly below the melting point (37°C) ensures the material
remains a hard, crystalline solid. This prevents "sweating" and reduces the rate of
oxidative degradation.
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e Atmosphere: Inert Gas Overlay (Nitrogen or Argon).

o Rationale: While TMCH is not highly air-sensitive, the headspace of secondary alcohols
can oxidize over extended periods to form ketones (3,3,5-trimethylcyclohexanone).
Backfilling with nitrogen is required for GMP/GLP standards.

o Container: Amber glass or HDPE with Teflon-lined caps.

o Rationale: Protects from incidental UV exposure (though UV sensitivity is low) and
ensures chemical resistance.

Active Use Storage (Short-Term)

o Temperature: Controlled Room Temperature (< 25°C).

o Constraint: The lab temperature must never exceed 25°C. If the lab fluctuates above this,
revert to refrigeration.

e Location: Flammables cabinet or cool, dark shelf.

The "No-Fly Zone" (Avoidance Protocol)

¢ Avoid 28°C — 35°C: Do not store in areas where temperatures hover near the melting point
(e.g., near equipment exhausts, top shelves).

¢ Risk: In this range, the material enters a semi-solid "slush" phase. This state maximizes
surface area for potential oxidation and makes accurate weighing impossible without full
melting.

Handling & Aliquoting Workflow

Because TMCH is a low-melting solid, handling it as a liquid is often more precise than
chipping away at a waxy solid. The following workflow ensures homogeneity.

Diagram 1: Phase-State Handling Logic

This logic tree dictates how to process the material based on its current physical state to
ensure homogeneity.
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Start: Retrieve TMCH Container

Check Physical State

State: Solid/Crystalline

State: Slush/Semi-Solid

(Phase Risk) State: Liquid

Intended Use? MUST MELT to restore homogeneity

Gentle Heating
(Water Bath 40-45°C)

Homogenize (Invert/Swirl)
Ensure Isomer Uniformity

—_—_————— e —
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(Heated Pipette) |
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Caption: Logic flow for handling 3,3,5-Trimethylcyclohexanol. Note that semi-solid states
require full melting to restore isomer homogeneity before use.

Protocol: Liquefaction for Dispensing

* Inspection: If the material is semi-solid (slushy), do not attempt to scoop. The liquid and solid
phases may have slightly different isomer ratios (cis/trans fractionation).

e Melting: Place the sealed container in a water bath or incubator set to 40—45°C.

o Caution: Do not exceed 60°C to minimize vapor pressure buildup.

o Time: Allow sufficient time for the core to melt completely.
e Homogenization: Once fully liquid, gently invert the container 5-10 times to mix the isomers.
 Aliquoting: Pipette the warm liquid immediately.

o Tip: Pre-warm glass pipettes to prevent the material from solidifying inside the tip.

o Re-Storage: Flush the headspace with Nitrogen, seal tightly, and immediately place in 2—-8°C
storage to induce rapid, uniform solidification.

Safety & Regulatory Compliance
GHS Classification (Hazards)

¢ Signal Word:WARNING
e H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]

e H412: Harmful to aquatic life with long-lasting effects.[4]

Regulatory & Security Note

o Dual-Use Precursor: Researchers must be aware that 3,3,5-Trimethylcyclohexanol is
chemically related to precursors for V-series nerve agents (specifically VP). While it is a
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common commercial chemical, strict inventory accounting is recommended. Ensure access

is restricted to authorized personnel to satisfy "Know Your Customer” (KYC) and internal

compliance standards.

Emergency Procedures

o Skin Contact: Wash with soap and water.[5] Do not use solvent (ethanol) to wash skin, as it

may increase transdermal absorption.

o Spill Cleanup: If solid, sweep up. If liquid (melted), absorb with sand/vermiculite. Do not

wash into drains (aquatic toxicity).

Stability & Degradation Indicators

Regularly inspect the material for the following signs of degradation:

Indicator Observation

Cause

Action

Sharp, pungent,
Odor Change ]
ketone-like smell

Oxidation to 3,3,5-
trimethylcyclohexanon

e

Test purity by GC.
Purge with N2.

Liquid layer on solid

Phase Separation
surface (at <25°C)

Isomer fractionation or

moisture absorption

Melt completely, mix,

and re-solidify.

Discoloration Yellowing

Contamination or

severe oxidation

Discard if purity
<98%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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